N-(2,5-Dimethylphenyl)-N-(methylsulfonyl)alanine

• IUPAC Name: 2-(2,5-dimethyl-N-methylsulfonylanilino)propanoic acid
• InChI: InChI=1S/C12H17NO4S/c1-8-5-6-9(2)11(7-8)13(18(4,16)17)10(3)12(14)15/h5-7,10H,1-4H3,(H,14,15)
• InChI Key: MZJMDMIADHZPOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N(C(C)C(=O)O)S(=O)(=O)C
• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol

Description

N-(2,5-Dimethylphenyl)-N-(methylsulfonyl)alanine (DMPSA) is a sulfur-containing amino acid derivative that has been studied for its potential applications in biochemistry and physiology. It has a variety of uses in the laboratory and has been studied for its potential therapeutic applications. DMPSA is synthesized from the reaction of methylsulfonyl chloride and 2,5-dimethylphenylalanine. This reaction is catalyzed by a base and yields a sulfonamide product. DMPSA has been studied for its potential use in the synthesis of drugs, as a chelating agent, and as a therapeutic agent.

Scientific Research Applications

Chemical Synthesis and Reactions

N-(2,5-Dimethylphenyl)-N-(methylsulfonyl)alanine has been studied in the context of chemical synthesis and reactions. Researchers have explored the synthesis and cyclizations of similar compounds, such as N-(2,3-, 3,4- and 3,5-Dimethylphenyl)-β-alanines, revealing the potential for creating diverse chemical structures (Vaickelionienė, Mickevičius, & Mikulskiene, 2005). Additionally, the lipase-catalyzed reaction of methyl N-(2,6-dimethylphenyl) alanine demonstrates the potential for enzymatic methods in producing specific molecular forms of similar compounds (Hong, 2007).

Environmental Applications

The photocatalytic decomposition of Metalaxyl, a compound structurally related to N-(2,5-Dimethylphenyl)-N-(methylsulfonyl)alanine, in aqueous suspensions containing TiO2 has been investigated, highlighting the potential for environmental applications like water purification (Topalov, Molnár-Gábor, & Csanádi, 1999).

Pharmaceutical and Biomedical Research

In the pharmaceutical and biomedical fields, research has shown that the N-(2,3-dimethylphenyl) aminosulfonylphenyl moiety is essential for antiproliferative activity in certain compounds, indicating the potential relevance of N-(2,5-Dimethylphenyl)-N-(methylsulfonyl)alanine in this area (Schlitzer & Dahse, 2000).

Material Science and Adhesives

N-(2,5-Dimethylphenyl)-N-(methylsulfonyl)alanine may also be relevant in the field of material science, specifically in adhesive bonding. Studies have shown that substituents in similar aromatic amines can influence their chemical and physical characteristics, impacting their performance in adhesive protocols (Bowen, Bennett, Groh, Farahani, & Eichmiller, 1996).